Cas no 1006319-96-5 (2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide)

• Product Name: 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide
• CAS No: 1006319-96-5
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD08558174
• CID: 3060149
• PubChem ID: 19616557
• Update Time: 2025-05-25

2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3-methyl-pyrazol-1-yl)-thiopropionamide
• 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide
• 2-methyl-3-(3-methylpyrazol-1-yl)propanethioamide
• BBL040650
• CS-0272310
• STK350824
• EN300-230719
• I+/-,3-Dimethyl-1H-pyrazole-1-propanethioamide
• AKOS000313338
• 1006319-96-5
• DTXSID501261616

• MDL： MFCD08558174
• Inchi： 1S/C8H13N3S/c1-6(8(9)12)5-11-4-3-7(2)10-11/h3-4,6H,5H2,1-2H3,(H2,9,12)
• InChI Key： GKVVATWWOYIQOK-UHFFFAOYSA-N
• SMILES： S=C(C(C)CN1C=CC(C)=N1)N

Computed Properties

• Exact Mass: 183.08301860Da
• Monoisotopic Mass: 183.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide

Research Brief on 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide (CAS: 1006319-96-5): Recent Advances and Applications

The compound 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide (CAS: 1006319-96-5) has recently gained attention in chemical biology and medicinal chemistry research due to its unique structural features and potential therapeutic applications. This thioamide derivative, characterized by its pyrazole-thioamide hybrid structure, has been investigated primarily for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the compound's utility as a building block for kinase inhibitors, particularly targeting JAK and FLT3 kinases. The presence of both the pyrazole moiety and thioamide group in this molecule provides multiple sites for structural modification, making it a versatile scaffold for drug discovery. Molecular docking simulations suggest that derivatives of this compound show promising binding affinities to ATP-binding pockets of various kinases.

In pharmacological evaluations, 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide has demonstrated moderate antimicrobial activity against Gram-positive bacteria (MIC values ranging from 16-32 μg/mL in recent in vitro studies). Researchers attribute this activity to the compound's ability to interfere with bacterial cell wall biosynthesis, though the exact mechanism remains under investigation. The thioamide functionality appears crucial for this biological activity, as demonstrated by structure-activity relationship (SAR) studies.

A significant development in 2024 involves the use of this compound as a precursor for radiopharmaceuticals. The pyrazole nitrogen atoms can readily coordinate with various metal ions, while the thioamide group provides additional binding sites. This dual functionality has been exploited in the development of novel PET tracers for oncology imaging, with promising results in preclinical models of breast cancer.

The synthetic accessibility of 1006319-96-5 has been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development describes a scalable, one-pot synthesis with 78% overall yield, addressing previous challenges in the preparation of this compound. This development is particularly important for industrial applications where large quantities are required for further derivatization.

From a safety perspective, preliminary toxicological studies indicate that the compound has a favorable profile with an LD50 > 500 mg/kg in rodent models. However, researchers caution that the metabolic fate of the thioamide group requires further investigation, as potential formation of reactive metabolites could pose toxicity concerns in certain contexts.

Looking forward, several pharmaceutical companies have included derivatives of 2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanethioamide in their preclinical pipelines, particularly for inflammatory and oncological indications. The compound's versatility as both a synthetic intermediate and a potential bioactive entity continues to drive research interest across multiple therapeutic areas.